5alpha-Androstan-6-one, 3beta,17beta-dihydroxy-

• CAS RN: 17328-37-9
• Molecular Formula: C19H30O3
• Molecular Weight: 306.4 g/mol
• IUPAC Name: (3S,5S,8R,9S,10R,13S,14S,17S)-3,17-dihydroxy-10,13-dimethyl-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-6-one
• InChI: InChI=1S/C19H30O3/c1-18-7-5-11(20)9-15(18)16(21)10-12-13-3-4-17(22)19(13,2)8-6-14(12)18/h11-15,17,20,22H,3-10H2,1-2H3/t11-,12-,13-,14-,15+,17-,18+,19-/m0/s1
• InChI Key: PBLALJOWRGPTAX-CWBKUMBBSA-N
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CC(=O)[C@@H]4[C@@]3(CC[C@@H](C4)O)C
• SMILES: CC12CCC3C(C1CCC2O)CC(=O)C4C3(CCC(C4)O)C

Description

5alpha-Androstan-6-one, 3beta,17beta-dihydroxy- is a steroid hormone that is found naturally in the human body. It is also known as androsterone and is a metabolite of testosterone. This hormone plays an important role in the regulation of various physiological processes in the body, including the development of secondary sexual characteristics, maintenance of muscle mass, and regulation of mood and behavior.

Mechanism Of Action

The mechanism of action of 5alpha-Androstan-6-one, 3beta,17beta-dihydroxy- is not fully understood. However, it is believed to act on various receptors in the body, including the androgen receptor and the GABA-A receptor. It may also have an impact on the levels of various neurotransmitters in the brain, including dopamine and serotonin.

Biochemical And Physiological Effects

5alpha-Androstan-6-one, 3beta,17beta-dihydroxy- has been found to have various biochemical and physiological effects in the body. It has been shown to increase the levels of certain enzymes and proteins involved in muscle growth and repair. It has also been found to have an impact on the levels of various hormones in the body, including testosterone and cortisol.

Advantages And Limitations For Lab Experiments

One advantage of using 5alpha-Androstan-6-one, 3beta,17beta-dihydroxy- in lab experiments is that it is a naturally occurring hormone in the body. This means that it is relatively safe to use and has fewer side effects compared to synthetic hormones. However, one limitation is that its effects may vary depending on the individual and the dosage used.

Future Directions

There are several future directions for research on 5alpha-Androstan-6-one, 3beta,17beta-dihydroxy-. One area of research is the potential use of this hormone as a treatment for muscle wasting and other muscle-related disorders. Another area of research is the potential use of this hormone in the treatment of depression and other mood disorders. Additionally, further research is needed to better understand the mechanism of action of this hormone and its effects on various physiological processes in the body.

Synthesis Methods

5alpha-Androstan-6-one, 3beta,17beta-dihydroxy- can be synthesized in the laboratory by using various chemical reactions. One common method of synthesis involves the reduction of testosterone using a reducing agent such as sodium borohydride or lithium aluminum hydride. This reaction results in the formation of androsterone.

Scientific Research Applications

5alpha-Androstan-6-one, 3beta,17beta-dihydroxy- has been extensively studied for its various physiological effects. It has been found to have an impact on mood and behavior, with studies suggesting that it may have a calming effect on the brain. It has also been studied for its effects on muscle mass and strength, with some studies suggesting that it may help to increase muscle mass and reduce muscle loss in certain populations.